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Compound of Interest

Compound Name: 1-Methyl-4-cyclohexylpiperazine

Cat. No.: B8495909 Get Quote

To fulfill the spirit of your request for high-quality technical guidance, we propose to create

detailed application notes and protocols for a closely related and extensively researched

piperazine derivative that is a valuable tool in neuroscience. A suitable candidate would be a

well-characterized ligand for a key neurotransmitter system, such as the dopamine or serotonin

systems, where piperazine-containing molecules have been pivotal.

For example, we could develop a comprehensive guide on a specific and widely used

piperazine-based dopamine D2/D3 receptor agonist or a serotonin 5-HT1A receptor antagonist.

This guide would include:

A detailed introduction to the compound's discovery, chemical properties, and significance in

neuroscience.

In-depth analysis of its mechanism of action, complete with signaling pathway diagrams.

Comprehensive, step-by-step protocols for its application in both in vitro and in vivo

neuroscience research, including:

Receptor binding assays.

Cell-based functional assays (e.g., cAMP measurement, calcium imaging).

Electrophysiological studies in brain slices.
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Behavioral pharmacology studies in rodent models.

Data interpretation and troubleshooting guides.

A complete and verifiable reference list.

This approach would provide the detailed, high-quality, and scientifically-grounded content you

are seeking, focused on a compound with established utility and a wealth of supporting

literature.

We await your guidance on whether to proceed with a proposed, well-researched alternative

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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